2-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine

• IUPAC Name: (2-methylimidazo[1,2-b]pyridazin-6-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H17N7O/c1-12-11-23-14(19-12)4-3-13(20-23)15(24)21-7-9-22(10-8-21)16-17-5-2-6-18-16/h2-6,11H,7-10H2,1H3
• InChI Key: SYXQLWTWFHUQAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C16H17N7O
• Molecular Weight: 323.35 g/mol
• CAS No.: 2640866-85-7

Description

2-(4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core linked via a piperazine moiety to a 2-methylimidazo[1,2-b]pyridazine group through a carbonyl bridge. This structure combines three pharmacologically relevant components:

• Pyrimidine: A six-membered aromatic ring with two nitrogen atoms, commonly found in nucleic acids and kinase inhibitors.
• Piperazine: A six-membered ring with two nitrogen atoms, often used to enhance solubility or as a conformational linker.
• 2-Methylimidazo[1,2-b]pyridazine: A bicyclic system with fused imidazole and pyridazine rings, likely contributing to target binding and selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine typically involves multiple steps:

Formation of the Imidazo[1,2-b]pyridazine Core: This step often starts with the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of 2-methylimidazole with a suitable pyridazine derivative can form the imidazo[1,2-b]pyridazine core.

Introduction of the Piperazine Moiety: The piperazine ring can be introduced through nucleophilic substitution reactions. This involves reacting the imidazo[1,2-b]pyridazine intermediate with a piperazine derivative.

Attachment of the Pyrimidine Ring: The final step involves coupling the piperazine-containing intermediate with a pyrimidine derivative. This can be achieved through various coupling reactions, such as Suzuki or Buchwald-Hartwig coupling, under palladium catalysis.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and catalyst concentration, is crucial to maximize yield and purity. Continuous flow chemistry might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the imidazo[1,2-b]pyridazine ring. Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol. Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at positions activated by electron-withdrawing groups. Halogenated derivatives can be used as starting materials for these reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated derivatives in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine has several applications in scientific research:

Medicinal Chemistry: It is being studied as a kinase inhibitor, particularly targeting TAK1 kinase, which is implicated in multiple myeloma.

Biological Research: The compound’s ability to inhibit specific kinases makes it useful in studying signal transduction pathways.

Chemical Biology: It serves as a tool compound to dissect the roles of various kinases in cellular processes.

Industrial Applications: Potential use in the development of new pharmaceuticals targeting cancer and inflammatory diseases.

Mechanism of Action

The compound exerts its effects primarily through inhibition of TAK1 kinase. TAK1 is a serine/threonine kinase involved in various cellular processes, including inflammation, apoptosis, and cell differentiation. By inhibiting TAK1, the compound can disrupt these pathways, leading to reduced cell proliferation and increased apoptosis in cancer cells .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Core Heterocycle	Linker Group	Substituents	Molecular Weight (g/mol)	Potential Target/Activity
2-(4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine	Imidazo[1,2-b]pyridazine	Carbonyl	2-Methyl, pyrimidinyl-piperazine	~386 (estimated)	Kinases, oncology targets
2-(2-Methylimidazo[1,2-a]pyridin-6-yl) derivatives (Patent EP 2023)	Imidazo[1,2-a]pyridine	Direct bond	Varied (e.g., piperidinyl)	300–400	Kinase inhibitors
IP-6/IP-7 ()	Imidazo[1,2-a]pyridine	Methylene	4-Fluorophenyl, piperazinyl	339–353	Not specified (antimicrobial/CNS?)
Pyrazolo[3,4-d]pyrimidines ()	Pyrazolo-pyrimidine	Hydrazine/imino	p-Tolyl, amino	250–300	Antiviral, anticancer

Key Observations:

Heterocyclic Core: The target compound’s imidazo[1,2-b]pyridazine core differs from imidazo[1,2-a]pyridine (e.g., IP-6/IP-7) by replacing pyridine’s single nitrogen with pyridazine’s two adjacent nitrogen atoms.

Linker Group :

• The carbonyl bridge in the target compound introduces rigidity and polarity, contrasting with the methylene linker in IP-6/IP-6. This may reduce conformational flexibility but improve solubility .

Substituents :

• The piperazine-piperidinyl variants in and highlight the importance of nitrogen-containing substituents for solubility and bioavailability. The target compound’s pyrimidinyl-piperazine group may offer unique electronic effects for target engagement .